Cas no 933736-02-8 (3-(4-Methyl-1H-benzimidazol-2-yl)propan-1-amine)

3-(4-Methyl-1H-benzimidazol-2-yl)propan-1-amine structure
933736-02-8 structure
Product Name:3-(4-Methyl-1H-benzimidazol-2-yl)propan-1-amine
CAS No:933736-02-8
MF:C11H15N3
MW:189.256901979446
CID:1077243
PubChem ID:28307270
Update Time:2025-04-20

3-(4-Methyl-1H-benzimidazol-2-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methyl-1H-benzimidazol-2-yl)propan-1-amine
    • BB 0259405
    • 2-AMINOPROPYL-4(7)-METHYL-BENZIMIDAZOLE
    • AB25114
    • 3-(4-methyl-1H-1,3-benzodiazol-2-yl)propan-1-amine
    • AKOS005264789
    • 933736-02-8
    • 3-(7-Methyl-1H-benzo[d]imidazol-2-yl)propan-1-amine
    • DTXSID40651272
    • MDL: MFCD06410912
    • Inchi: 1S/C11H15N3/c1-8-4-2-5-9-11(8)14-10(13-9)6-3-7-12/h2,4-5H,3,6-7,12H2,1H3,(H,13,14)
    • InChI Key: PIKFDVSAENEGKS-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=C(C)C=2N=C1CCCN

Computed Properties

  • Exact Mass: 189.126597491g/mol
  • Monoisotopic Mass: 189.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 54.7Ų
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.